1-Bromobenzene

• CAS No.: 108-86-1
• Product Name: 1-Bromobenzene
• Molecular Formula: C6H5B
• Molecular Weight: 157.01 g/mol
• IUPAC Name: bromobenzene
• Standard InChI: InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: QARVLSVVCXYDNA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)Br
• Canonical SMILES: C1=CC=C(C=C1)Br
• Boiling Point: 313 °F at 760 mm Hg (NTP, 1992); 156.0 °C; 156.2 °C @ 760 MM HG; 156.2 °C
• Colorform: MOBILE LIQUID; Heavy, mobile, colorless liquid
• Density: 1.49 at 77 °F (USCG, 1999); @ 10 °C/4 °C: 1.5083; @ 15 °C/4 °C: 1.5017; @ 20 °C/4 °C: 1.4952; @ 30 °C/4 °C: 1.4815; @ 71 °C/4 °C: 1.426; @ 0 °C/4 °C: 1.5220; Relative density (water = 1): 1.5
• Flash Point: 123.8 °F (NTP, 1992); 51 °C (124 °F) (CLOSED CUP); 51 °C c.c.
• Melting Point: -24 °F (NTP, 1992); -30.6 °C; -30.6 °C (SOLIDIFIES); -30.7 °C
• Physical Description: Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Bromobenzene is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine. A liquid at room temperature (m.p. -30℃; b.p.760 156℃), it is used as a solvent, particularly for large-scale crystallisations, and for the introduction of phenyl groups in organic synthesis. It has a role as a non-polar solvent, a hepatotoxic agent and a mouse metabolite. It is a member of bromobenzenes, a bromoarene and a volatile organic compound.; Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.
• Solubility: less than 1 mg/mL at 68.9° F (NTP, 1992); 0.00 M; MISCIBLE WITH CHLOROFORM, BENZENE, PETROLEUM HYDROCARBONS; SOL IN ALCOHOL (10.4 G/100 G @ 25 °C), IN ETHER (71.3 G/100 G @ 25 °C); PRACTICALLY INOL IN WATER (0.045 G/100 G @ 30 °C); SOL IN CARBON TETRACHLORIDE; Miscible with most organic solvents; insoluble in water; Very soluble in ethanol, ethyl ether, and benzene; Solubility in water = 410 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C: 0.04
• Synonyms: Bromobenzene; Bromobenzol; Monobromobenzene; NSC 6529; Phenyl Bromide
• Vapor Density: 5.41 (NTP, 1992) (Relative to Air); 5.41 (AIR= 1); Relative vapor density (air = 1): 5.41
• Vapor Pressure: 5 mm Hg at 82 °F ; 10 mm Hg at 104° F; 20 mm Hg at 128.8° F (NTP, 1992); 4.18 mmHg; 4.18 MM HG @ 25 °C; Vapor pressure, kPa at 25 °C: 0.55
• PubChem Compound: 7961
• Last Modified: Nov 11 2021